Cas no 1198096-48-8 (5-Bromo-7-chloro-1h-pyrrolo2,3-cpyridine)

• Product Name: 5-Bromo-7-chloro-1h-pyrrolo2,3-cpyridine
• CAS No: 1198096-48-8
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD13176642
• CID: 1077205
• PubChem ID: 329772028
• Update Time: 2025-06-25

5-Bromo-7-chloro-1h-pyrrolo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine
• 1H-Pyrrolo[2,3-c]pyridine, 5-broMo-7-chloro-
• A-6153
• SCHEMBL16046585
• 1936695-71-4
• 5-Bromo-7-chloro-6-azaindole
• 1198096-48-8
• DTXSID70674070
• AKOS015834481
• 5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine, AldrichCPR
• A898993
• YXB09648
• AS-39131
• 5-Bromo-7-chloro-6H-pyrrolo[2,3-c]pyridine
• CS-0108318
• LHURNXZTMAOLSE-UHFFFAOYSA-N
• 1H-Pyrrolo[2,3-c]pyridin, 5-broMo-7-chloro-
• 5-Bromo-7-chloro-1h-pyrrolo2,3-cpyridine

• MDL： MFCD13176642
• Inchi： 1S/C7H4BrClN2/c8-5-3-4-1-2-10-6(4)7(9)11-5/h1-3,10H
• InChI Key： LHURNXZTMAOLSE-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=CNC=2C(=N1)Cl

Computed Properties

• Exact Mass: 229.92500
• Monoisotopic Mass: 229.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 3

Experimental Properties

• Density: 1.878±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.97 g/l) (25 º C),
• PSA: 28.68000
• LogP: 2.97880

5-Bromo-7-chloro-1h-pyrrolo2,3-cpyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Bromo-7-chloro-1h-pyrrolo2,3-cpyridine

Comprehensive Overview of 5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine (CAS No. 1198096-48-8)

5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine (CAS No. 1198096-48-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both bromo and chloro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrrolopyridine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine due to its potential as a building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's CAS No. 1198096-48-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine involves multi-step organic reactions, often starting from commercially available pyridine precursors. Its bromine and chlorine atoms provide sites for further functionalization, enabling the creation of complex molecules. This versatility aligns with the growing trend of fragment-based drug design, where small molecules like this are used to construct larger, bioactive compounds.

From an industrial perspective, CAS No. 1198096-48-8 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly methods to produce such intermediates, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals, making the compound a topic of interest beyond traditional chemistry circles.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine. Purity and stability are critical factors, especially when the compound is used in high-throughput screening for drug candidates. Researchers also investigate its solubility and crystallinity, as these properties influence its performance in various applications.

The compound's role in medicinal chemistry cannot be overstated. Its scaffold is found in several FDA-approved drugs, highlighting its importance in modern therapeutics. For instance, pyrrolopyridine cores are present in medications targeting central nervous system disorders and infectious diseases. This has led to a spike in searches for "pyrrolopyridine synthesis" and "5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine applications" on scientific platforms.

In the realm of material science, CAS No. 1198096-48-8 is explored for its potential in organic electronics. Its conjugated system and halogen atoms make it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic cells. This interdisciplinary appeal has made it a hot topic in both academic journals and industry reports.

Safety and handling of 5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine are also frequently queried. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended during laboratory use. This practical information is often sought by graduate students and industrial chemists alike.

Looking ahead, the compound's potential in artificial intelligence-driven drug discovery is a burgeoning area. With machine learning models predicting molecular interactions, 5-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine could play a key role in accelerating the development of next-generation therapeutics. This intersection of chemistry and AI is one of the most exciting frontiers in science today.